(R)-2-(1-Aminoethyl)-3-chlorophenol
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Overview
Description
(R)-2-(1-Aminoethyl)-3-chlorophenol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemistry: : In organic chemistry, it serves as an intermediate for the synthesis of more complex molecules. Its functional groups make it suitable for a wide range of reactions.
Biology: : It can be used in the study of enzyme interactions due to its ability to act as a substrate or inhibitor in biochemical assays.
Medicine: : Research into 2-[(1R)-1-aminoethyl]-3-chlorophenol has explored its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific enzymes or receptors.
Industry: : It is used in the manufacture of dyes, agrochemicals, and other specialty chemicals, owing to its reactive functional groups.
Mechanism of Action
The compound exerts its effects primarily through interactions with various molecular targets. For instance, the amino group may form hydrogen bonds with enzymes or receptors, altering their activity. The phenol and chloro groups might participate in additional binding or catalytic processes, influencing the overall biochemical pathways involved.
Comparison with Similar Compounds
Compared to similar compounds such as 2-amino-4-chlorophenol or 3-amino-4-chlorophenol, 2-[(1R)-1-aminoethyl]-3-chlorophenol is unique due to its specific arrangement of functional groups. This particular configuration can result in different reactivity and binding properties, making it distinct in terms of its chemical behavior and applications.
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Properties
Molecular Formula |
C8H10ClNO |
---|---|
Molecular Weight |
171.62 g/mol |
IUPAC Name |
2-[(1R)-1-aminoethyl]-3-chlorophenol |
InChI |
InChI=1S/C8H10ClNO/c1-5(10)8-6(9)3-2-4-7(8)11/h2-5,11H,10H2,1H3/t5-/m1/s1 |
InChI Key |
VDVGTTGFYZTAJT-RXMQYKEDSA-N |
Isomeric SMILES |
C[C@H](C1=C(C=CC=C1Cl)O)N |
Canonical SMILES |
CC(C1=C(C=CC=C1Cl)O)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.